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Compound of Interest

Compound Name: DI-SEC-OCTYLAMINE

Cat. No.: B1616327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Di-sec-octylamine, a secondary amine with increasing relevance in various research and

development applications. This document is intended to serve as a core reference for scientists

and professionals in drug development and related fields, offering meticulously compiled data

and procedural insights.

Core Physical Characteristics
Di-sec-octylamine, identified by the CAS number 5412-92-0, is a branched-chain aliphatic

amine. Its molecular structure, consisting of two secondary octyl groups attached to a nitrogen

atom, imparts specific physical characteristics that are crucial for its application in chemical

synthesis and formulation.

Summary of Physical Properties
The following table summarizes the available quantitative data for the physical properties of Di-
sec-octylamine. It is important to note that due to the prevalence of its isomers, particularly Di-

n-octylamine, specific data for the sec-isomer is less abundant in publicly available literature.

The data presented here has been carefully curated from available sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1616327?utm_src=pdf-interest
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Units Notes

Molecular Weight 241.46 g/mol Calculated

Boiling Point 298 °C [1]

Density 0.80 g/cm³ [1]

Melting Point 14.62 °C Estimated

Flash Point Not available °C

Refractive Index Not available

Solubility

Insoluble in water;

Soluble in organic

solvents

General property of

similar long-chain

amines.

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental to the successful application of

any chemical compound. This section outlines the general experimental methodologies for

measuring the key physical properties of a liquid amine like Di-sec-octylamine.

Determination of Boiling Point
The boiling point of a high-boiling liquid such as Di-sec-octylamine can be determined using

several established methods. A common and effective technique is the distillation method.

Protocol:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

Sample Preparation: Place a measured volume of Di-sec-octylamine into the round-bottom

flask along with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle.
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Observation: As the liquid heats, the vapor will rise and come into contact with the

thermometer bulb. The temperature will plateau at the boiling point of the substance.

Data Recording: Record the temperature at which the liquid is actively boiling and

condensing in the condenser. This stable temperature is the boiling point.

Determination of Density
The density of a liquid can be accurately measured using a pycnometer or a hydrometer. The

pycnometer method is detailed below.

Protocol:

Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Accurately weigh the empty pycnometer.

Mass of Pycnometer with Sample: Fill the pycnometer with Di-sec-octylamine, ensuring no

air bubbles are present, and weigh it again.

Calculation: The mass of the liquid is the difference between the two weighings. The density

is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index
The refractive index, a measure of how light propagates through a substance, is a valuable

physical constant. An Abbe refractometer is commonly used for this measurement.

Protocol:

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index.

Sample Application: Place a few drops of Di-sec-octylamine onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to reach thermal equilibrium.
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Reading: Look through the eyepiece and adjust the controls until the dividing line between

the light and dark fields is sharp and centered on the crosshairs. Read the refractive index

from the instrument's scale.

Visualizing Experimental Workflow
To further clarify the experimental process, a logical workflow for the determination of a key

physical property, such as the boiling point, is presented below in the form of a Graphviz

diagram.

Boiling Point Determination Workflow

This guide provides a foundational understanding of the physical properties of Di-sec-
octylamine. For researchers and drug development professionals, having access to accurate

and well-documented physical data is paramount for modeling, formulation, and synthesis

activities. It is recommended to consult safety data sheets from suppliers for the most current

and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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